Cas no 866758-50-1 ((4-methyl-3-sulfamoylphenyl)boronic acid)

(4-Methyl-3-sulfamoylphenyl)boronic acid is a boronic acid derivative featuring both a methyl substituent and a sulfamoyl functional group on the phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the electron-withdrawing sulfamoyl group, which enhances reactivity and selectivity in forming carbon-carbon bonds. Its stability under typical reaction conditions and compatibility with diverse coupling partners make it a versatile intermediate in pharmaceutical and materials science applications. The presence of the sulfamoyl moiety also offers potential for further functionalization, broadening its utility in medicinal chemistry for the synthesis of bioactive molecules. High purity and consistent performance ensure reliable results in synthetic workflows.

(4-methyl-3-sulfamoylphenyl)boronic acid structure

866758-50-1 structure

Product Name:(4-methyl-3-sulfamoylphenyl)boronic acid

CAS No:866758-50-1

MF:C₇H₁₀BNO₄S

MW:215.034600734711

MDL:MFCD33032151

CID:4261458

PubChem ID:86076438

Update Time:2025-10-20

(4-methyl-3-sulfamoylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid, [3-(aminosulfonyl)-4-methylphenyl]-
- Boronic acid, B-[3-(aminosulfonyl)-4-methylphenyl]-
- (4-methyl-3-sulfamoylphenyl)boronic acid
- Z2049942961
- EN300-26006577
- 866758-50-1
- (4-methyl-3-sulfamoylphenyl)boronicacid
- MDL： MFCD33032151
- Inchi： 1S/C7H10BNO4S/c1-5-2-3-6(8(10)11)4-7(5)14(9,12)13/h2-4,10-11H,1H3,(H2,9,12,13)
- InChI Key： DHOXRGKPHBDRNU-UHFFFAOYSA-N
- SMILES： B(C1=CC=C(C)C(S(N)(=O)=O)=C1)(O)O

Computed Properties

Exact Mass: 215.0423591Da
Monoisotopic Mass: 215.0423591Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 109Å²

(4-methyl-3-sulfamoylphenyl)boronic acid Pricemore >>

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Enamine	EN300-26006577-0.05g	(4-methyl-3-sulfamoylphenyl)boronic acid	866758-50-1	93%	0.05g	$282.0	2024-06-18
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Enamine	EN300-26006577-1g	(4-methyl-3-sulfamoylphenyl)boronic acid	866758-50-1	93%	1g	$1214.0	2023-09-14
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